Cas no 1804881-57-9 (6-Chloro-3-fluoro-2-methylbenzonitrile)

• Product Name: 6-Chloro-3-fluoro-2-methylbenzonitrile
• CAS No: 1804881-57-9
• MF: C₈H₅ClFN
• MW: 169.583404302597
• CID: 5006731
• Update Time: 2025-05-23

6-Chloro-3-fluoro-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-fluoro-2-methylbenzonitrile

• Inchi： 1S/C8H5ClFN/c1-5-6(4-11)7(9)2-3-8(5)10/h2-3H,1H3
• InChI Key： DMNOLGZSSXKBAS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Additional information on 6-Chloro-3-fluoro-2-methylbenzonitrile

6-Chloro-3-fluoro-2-methylbenzonitrile (CAS No. 1804881-57-9)

6-Chloro-3-fluoro-2-methylbenzonitrile is a highly specialized organic compound with the CAS registry number 1804881-57-9. This compound belongs to the class of benzonitriles, which are aromatic compounds containing a nitrile group (-CN) attached to a benzene ring. The structure of 6-chloro-3-fluoro-2-methylbenzonitrile is characterized by the presence of three substituents on the benzene ring: a chlorine atom at position 6, a fluorine atom at position 3, and a methyl group (-CH₃) at position 2. The nitrile group is located at position 1 of the benzene ring, completing the substitution pattern.

The synthesis of 6-chloro-3-fluoro-2-methylbenzonitrile typically involves multi-step organic reactions, often starting from benzene derivatives and incorporating the substituents through electrophilic aromatic substitution or other advanced methodologies. The precise control of reaction conditions is crucial to achieve the desired regioselectivity and yield. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such complex molecules.

6-Chloro-3-fluoro-2-methylbenzonitrile exhibits unique chemical properties due to its substituted aromatic ring and nitrile functionality. The nitrile group is highly reactive and can participate in various nucleophilic addition reactions, making it a valuable intermediate in organic synthesis. The halogen substituents (chlorine and fluorine) contribute to the compound's electronic properties, enhancing its reactivity in certain transformations while providing stability in others.

Recent studies have highlighted the potential applications of 6-chloro-3-fluoro-2-methylbenzonitrile in pharmaceutical research. Its structure makes it an interesting candidate for drug design, particularly in targeting specific biological pathways or enzymes. Researchers have explored its ability to modulate cellular signaling mechanisms, which could lead to novel therapeutic agents for treating diseases such as cancer or neurodegenerative disorders.

In addition to its pharmaceutical applications, 6-chloro-3-fluoro-2-methylbenzonitrile has shown promise in agrochemicals. Its unique reactivity and selectivity make it a potential candidate for developing new pesticides or herbicides with improved efficacy and reduced environmental impact. Collaborative efforts between chemists and biologists are ongoing to evaluate its bioactivity against various pests and pathogens.

The compound's physical properties, including its melting point, boiling point, and solubility, are critical factors in determining its suitability for different applications. Recent experimental data indicate that 6-chloro-3-fluoro-2-methylbenzonitrile has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties are being leveraged in formulation development for both pharmaceutical and agricultural products.

From a safety perspective, 6-chloro-3-fluoro-2-methylbenzonitrile should be handled with care due to its potential toxicity and flammability. Proper personal protective equipment (PPE) should be used during synthesis, storage, and handling to minimize occupational exposure risks. Regulatory agencies continue to monitor its use to ensure compliance with safety standards and environmental regulations.

In conclusion, 6-chloro-3-fluoro-2-methylbenzonitrile (CAS No. 1804881-57-9) is a versatile compound with significant potential across multiple industries. Its unique structure, reactivity, and properties make it an invaluable tool in organic synthesis, pharmaceutical research, and agrochemical development. As research progresses, new applications for this compound are likely to emerge, further solidifying its role in modern chemistry.